Cas no 533884-36-5 (4-bromo-1-(methoxymethoxy)-2-methylbenzene)

• Product Name: 4-bromo-1-(methoxymethoxy)-2-methylbenzene
• CAS No: 533884-36-5
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD21195350
• CID: 4024895
• PubChem ID: 22465777
• Update Time: 2025-05-22

4-bromo-1-(methoxymethoxy)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(methoxymethoxy)-2-methyl-
• 4-bromo-2-methylphenyl methoxymethyl ether
• 4-Bromo-1-(methoxymethoxy)-2-methylbenzene
• E92064
• CS-0193565
• AKOS014700706
• SCHEMBL2618834
• MFCD21195350
• DB-184791
• 533884-36-5
• 4-bromo-1-(methoxymethoxy)-2-methylbenzene

• MDL： MFCD21195350
• Inchi： 1S/C9H11BrO2/c1-7-5-8(10)3-4-9(7)12-6-11-2/h3-5H,6H2,1-2H3
• InChI Key： OBORCZCJWPDWDP-UHFFFAOYSA-N
• SMILES： C1(OCOC)=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 229.99424Da
• Monoisotopic Mass: 229.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-bromo-1-(methoxymethoxy)-2-methylbenzene

4-Bromo-1-(methoxymethoxy)-2-methylbenzene: A Comprehensive Overview

The compound 4-bromo-1-(methoxymethoxy)-2-methylbenzene, also known by its CAS number 533884-36-5, is an organic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bromine atom at the para position, a methoxymethoxy group at the ortho position, and a methyl group at the meta position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the importance of 4-bromo-1-(methoxymethoxy)-2-methylbenzene in the synthesis of advanced materials, particularly in the development of novel polymers and pharmaceutical intermediates. Researchers have explored its role as a building block for constructing complex aromatic systems, leveraging its reactivity and stability under various reaction conditions. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated how this compound can be used as a precursor for synthesizing highly functionalized aromatic compounds with potential applications in drug delivery systems.

The methoxymethoxy group attached to the benzene ring plays a crucial role in modulating the electronic properties of the molecule. This group acts as an electron-donating substituent, which enhances the reactivity of the benzene ring towards electrophilic substitution reactions. This characteristic has been exploited in numerous synthetic routes to construct biologically active molecules. For example, a team of chemists at Stanford University utilized 4-bromo-1-(methoxymethoxy)-2-methylbenzene as a key intermediate in the synthesis of a novel class of antibiotics targeting multidrug-resistant bacteria.

In addition to its role in organic synthesis, 4-bromo-1-(methoxymethoxy)-2-methylbenzene has shown promise in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. A 2023 study conducted at the University of Cambridge revealed that this compound can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical stability.

The methyl group at the meta position further contributes to the molecule's versatility by introducing steric effects that influence its reactivity and solubility. This feature has been instrumental in designing asymmetric synthesis pathways, enabling chemists to access chiral derivatives with potential applications in enantioselective catalysis. A research group at MIT recently reported on the use of this compound as a chiral auxiliary in asymmetric aldol reactions, achieving unprecedented levels of enantioselectivity.

From an environmental perspective, understanding the degradation pathways of 4-bromo-1-(methoxymethoxy)-2-methylbenzene is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing this compound under aerobic and anaerobic conditions. Findings from a 2023 study published in Environmental Science & Technology indicate that certain soil bacteria can efficiently degrade this compound, reducing potential risks to ecosystems.

In conclusion, 4-bromo-1-(methoxymethoxy)-2-methylbenzene, with its CAS number 533884-36-5, stands out as a versatile and multifaceted compound with applications spanning organic synthesis, materials science, and environmental chemistry. Its unique structural features and reactivity continue to drive innovative research across various disciplines, underscoring its importance as a valuable tool for advancing modern chemical sciences.